Cas no 89857-72-7 (1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-)
89857-72-7 structure
Product Name:1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-
CAS No:89857-72-7
MF:C10H16N2O2
MW:196.246242523193
CID:587064
PubChem ID:13264216
Update Time:2025-04-19
1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-
- 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]pyrazole
- 1-[(2-Ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-1H-pyrazole
- 89857-72-7
- DTXSID40532951
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- Inchi: 1S/C10H16N2O2/c1-3-10(2)13-8-9(14-10)7-12-6-4-5-11-12/h4-6,9H,3,7-8H2,1-2H3
- InChI Key: BAEDZJMAWWWRJU-UHFFFAOYSA-N
- SMILES: O1C(CN2C=CC=N2)COC1(C)CC
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 36.3Ų
1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]- Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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